Cas no 51097-63-3 (methyl 4,4,4-trifluoro-3-(trifluoromethyl)but-2-enoate)

• Product Name: methyl 4,4,4-trifluoro-3-(trifluoromethyl)but-2-enoate
• CAS No: 51097-63-3
• MF: C₆H₄F₆O₂
• MW: 222.085183143616
• CID: 363254
• PubChem ID: 10857055
• Update Time: 2025-04-19

methyl 4,4,4-trifluoro-3-(trifluoromethyl)but-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 4,4,4-trifluoro-3-(trifluoromethyl)-, methyl ester
• methyl 4,4,4-trifluoro-3-(trifluoromethyl)but-2-enoate
• EN300-92145
• 51097-63-3
• ZPHBFLZBUXUAED-UHFFFAOYSA-N
• methyl beta,beta-bis(trifluoromethyl)acrylate
• DTXSID30446098
• SCHEMBL18681846

• Inchi： 1S/C6H4F6O2/c1-14-4(13)2-3(5(7,8)9)6(10,11)12/h2H,1H3
• InChI Key： ZPHBFLZBUXUAED-UHFFFAOYSA-N
• SMILES： FC(/C(=C\C(=O)OC)/C(F)(F)F)(F)F

Computed Properties

• Exact Mass: 222.01152
• Monoisotopic Mass: 222.01154834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters